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Antifungal Agent
MIC Range (μg/mL)
Against Dermatophytes

Key Comparators & Notes

Butenafine 0.03 - 0.25 [1] --

0.01 - 4 [2] --

Terbinafine 0.003 - >32 [2] Wider range includes resistant isolates;

generally lower MICs than butenafine in
susceptible strains [2].

Luliconazole 0.001 - 0.008 [2] MICs significantly lower than butenafine
and other drugs in the study [2].

Various Azoles (Itraconazole,
Voriconazole, Ketoconazole,

Econazole)

0.01 - 64 [2] Azoles generally show a wider MIC
range and higher (less potent) MICs than

butenafine [2] [1].

Ciclopirox Olamine 0.03 - 0.25 [1] Shows activity comparable to butenafine

against dermatophytes in one study [1].

Detailed Experimental Data and Context
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Butenafine's Potency Profile: One study found that the MICs of butenafine against dermatophytes

were comparable to those of ciclopirox olamine and generally lower than those of econazole nitrate
[1]. Another study confirmed its potent activity, with an MIC range that was broader than luliconazole

but still demonstrating strong efficacy [2].
Cross-Resistance Concern: Butenafine shares its molecular target, squalene epoxidase, with the

allylamines (terbinafine, naftifine) [3] [4]. Consequently, point mutations in the squalene epoxidase
gene (such as Leu393Phe) that confer resistance to terbinafine can also lead to cross-resistance to
butenafine [5]. This is a critical consideration in geographic regions where terbinafine-resistant
dermatophytes are prevalent [5].

Key Experimental Protocols Cited

The reliability of MIC data depends on standardized laboratory methods. Here are the methodologies used in

the cited studies:

CLSI M38-A2 Broth Microdilution [2]: This is a reference method from the Clinical and Laboratory

Standards Institute. It involves creating a series of antifungal concentrations in a liquid broth,
inoculating with a standardized number of fungal spores (conidia), and incubating to determine the

lowest concentration that visually inhibits growth.
Microdilution Method Adapted from NCCLS [1]: The study comparing butenafine, econazole, and

ciclopirox used a method based on guidelines from the National Committee for Clinical Laboratory
Standards (now CLSI), which is similar in principle to the CLSI M38-A2 method.

Mechanism of Action and Resistance

The following diagram illustrates the mechanism of action of butenafine and the primary cause of resistance,

integrating it into the fungal sterol biosynthesis pathway.

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 2 / 5 Tech Support

https://pubmed.ncbi.nlm.nih.gov/12895182/
https://pubmed.ncbi.nlm.nih.gov/29980898/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9781035/
https://go.drugbank.com/drugs/DB01091
https://dermnetnz.org/topics/antifungal-drug-resistance
https://dermnetnz.org/topics/antifungal-drug-resistance
https://pubmed.ncbi.nlm.nih.gov/29980898/
https://pubmed.ncbi.nlm.nih.gov/12895182/
https://www.smolecule.com/products/s567747?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Butenafine MoA and Resistance

Cellular Consequences
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Key Takeaways for Professionals

Efficacy: The MIC data supports butenafine as a highly potent antifungal against common,
susceptible dermatophytes.

Resistance Awareness: Its efficacy can be severely compromised in strains with specific squalene
epoxidase mutations (e.g., Leu393Phe), a significant issue in some regions [5].

Broader Activity: While potent against dermatophytes, note that butenafine has shown limited
activity against some yeasts like Candida albicans and Malassezia furfur compared to broader-

spectrum agents like ciclopirox olamine [1].
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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